Cas no 2171631-38-0 (2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-yl-N-methylformamido}butanoic acid)
2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-yl-N-methylformamido}butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-yl-N-methylformamido}butanoic acid
- 2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)furan-2-yl]-N-methylformamido}butanoic acid
- EN300-1539200
- 2171631-38-0
-
- Inchi: 1S/C25H24N2O6/c1-3-21(24(29)30)27(2)23(28)22-20(12-13-32-22)26-25(31)33-14-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-13,19,21H,3,14H2,1-2H3,(H,26,31)(H,29,30)
- InChI Key: RGESTYJAWQVMFM-UHFFFAOYSA-N
- SMILES: O(C(NC1C=COC=1C(N(C)C(C(=O)O)CC)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 448.16343649g/mol
- Monoisotopic Mass: 448.16343649g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 33
- Rotatable Bond Count: 8
- Complexity: 708
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 109Ų
2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-yl-N-methylformamido}butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1539200-0.05g |
2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)furan-2-yl]-N-methylformamido}butanoic acid |
2171631-38-0 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1539200-0.1g |
2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)furan-2-yl]-N-methylformamido}butanoic acid |
2171631-38-0 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1539200-0.25g |
2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)furan-2-yl]-N-methylformamido}butanoic acid |
2171631-38-0 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1539200-0.5g |
2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)furan-2-yl]-N-methylformamido}butanoic acid |
2171631-38-0 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1539200-1.0g |
2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)furan-2-yl]-N-methylformamido}butanoic acid |
2171631-38-0 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1539200-2.5g |
2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)furan-2-yl]-N-methylformamido}butanoic acid |
2171631-38-0 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1539200-5.0g |
2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)furan-2-yl]-N-methylformamido}butanoic acid |
2171631-38-0 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1539200-10.0g |
2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)furan-2-yl]-N-methylformamido}butanoic acid |
2171631-38-0 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1539200-50mg |
2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)furan-2-yl]-N-methylformamido}butanoic acid |
2171631-38-0 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1539200-100mg |
2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)furan-2-yl]-N-methylformamido}butanoic acid |
2171631-38-0 | 100mg |
$2963.0 | 2023-09-26 |
2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-yl-N-methylformamido}butanoic acid Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-yl-N-methylformamido}butanoic acid
Comprehensive Overview of 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-yl-N-methylformamido}butanoic acid (CAS No. 2171631-38-0)
The compound 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-yl-N-methylformamido}butanoic acid (CAS No. 2171631-38-0) is a sophisticated organic molecule widely utilized in pharmaceutical research and peptide synthesis. Its structural complexity, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a furan-2-yl moiety, makes it invaluable for advanced chemical applications. Researchers and industry professionals frequently search for terms like "Fmoc-protected amino acids", "peptide coupling reagents", and "CAS 2171631-38-0 applications", reflecting its relevance in modern drug discovery and bioconjugation techniques.
In the context of trending topics, the demand for high-purity synthetic intermediates has surged due to advancements in mRNA therapeutics and targeted drug delivery systems. The Fmoc group in this compound ensures selective deprotection during solid-phase peptide synthesis (SPPS), a technique pivotal for developing personalized medicine and biologics. Users often inquire about "Fmoc removal conditions" or "solubility of furan-based amino acids", highlighting practical challenges addressed by this compound's design.
From a synthetic chemistry perspective, the integration of a N-methylformamido side chain enhances steric control, reducing racemization risks during peptide elongation—a critical factor for epitope-specific antibody production. SEO-optimized queries such as "CAS 2171631-38-0 solubility data" or "Fmoc-furan derivatives in peptide synthesis" align with the compound's niche applications. Its butanoic acid terminus further enables carboxylate-mediated conjugation, catering to click chemistry protocols popularized by proteomics studies.
Environmental and regulatory considerations are also prominent in user searches. While this compound is not classified as hazardous, its handling often involves green chemistry principles, such as minimizing DMF usage during SPPS. Discussions around "sustainable peptide synthesis" and "alternatives to traditional protecting groups" resonate with the compound's role in reducing waste generation—a priority for pharma ESG (Environmental, Social, and Governance) compliance.
Innovations in automated synthesis platforms have further amplified interest in CAS 2171631-38-0, as its compatibility with continuous-flow reactors streamlines large-scale production. Frequently asked questions like "scaling up Fmoc-furan peptide building blocks" or "HPLC purification methods for CAS 2171631-38-0" underscore its industrial utility. Additionally, its furyl ring offers unique photophysical properties, sparking exploration in bioimaging probes—a hot topic in cancer theranostics.
In summary, 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-yl-N-methylformamido}butanoic acid bridges multiple disciplines, from medicinal chemistry to material science. Its optimized structure addresses both academic curiosities ("mechanism of Fmoc cleavage") and industrial needs ("cost-effective peptide precursors"), ensuring its prominence in cutting-edge research.
2171631-38-0 (2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-yl-N-methylformamido}butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)